Cas no 1805526-17-3 (Ethyl 2-chloro-5-cyano-4-(trifluoromethyl)phenylacetate)
Ethyl 2-chloro-5-cyano-4-(trifluoromethyl)phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-chloro-5-cyano-4-(trifluoromethyl)phenylacetate
-
- Inchi: 1S/C12H9ClF3NO2/c1-2-19-11(18)4-7-3-8(6-17)9(5-10(7)13)12(14,15)16/h3,5H,2,4H2,1H3
- InChI Key: BQIRLPAQPIZWOS-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(F)(F)F)=C(C#N)C=C1CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 377
- XLogP3: 3.3
- Topological Polar Surface Area: 50.1
Ethyl 2-chloro-5-cyano-4-(trifluoromethyl)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015021012-250mg |
Ethyl 2-chloro-5-cyano-4-(trifluoromethyl)phenylacetate |
1805526-17-3 | 97% | 250mg |
470.40 USD | 2021-06-18 | |
| Alichem | A015021012-500mg |
Ethyl 2-chloro-5-cyano-4-(trifluoromethyl)phenylacetate |
1805526-17-3 | 97% | 500mg |
815.00 USD | 2021-06-18 | |
| Alichem | A015021012-1g |
Ethyl 2-chloro-5-cyano-4-(trifluoromethyl)phenylacetate |
1805526-17-3 | 97% | 1g |
1,490.00 USD | 2021-06-18 |
Ethyl 2-chloro-5-cyano-4-(trifluoromethyl)phenylacetate Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on Ethyl 2-chloro-5-cyano-4-(trifluoromethyl)phenylacetate
Ethyl 2-chloro-5-cyano-4-(trifluoromethyl)phenylacetate (CAS No. 1805526-17-3): A Comprehensive Overview
Ethyl 2-chloro-5-cyano-4-(trifluoromethyl)phenylacetate (CAS No. 1805526-17-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents and has been the subject of extensive research in recent years.
The molecular structure of Ethyl 2-chloro-5-cyano-4-(trifluoromethyl)phenylacetate consists of a phenyl ring substituted with a chloro group at the 2-position, a cyano group at the 5-position, and a trifluoromethyl group at the 4-position. Additionally, the phenyl ring is linked to an acetate ester moiety through an ethyl group. This particular arrangement of functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for drug discovery.
In recent years, there has been a growing interest in the development of compounds that incorporate fluorine atoms due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The presence of the trifluoromethyl group in Ethyl 2-chloro-5-cyano-4-(trifluoromethyl)phenylacetate aligns with this trend, making it an attractive scaffold for medicinal chemists.
One of the most compelling aspects of Ethyl 2-chloro-5-cyano-4-(trifluoromethyl)phenylacetate is its potential application in the synthesis of bioactive molecules. The cyano group at the 5-position can be further functionalized to introduce additional pharmacophores, while the chloro and trifluoromethyl groups provide handles for selective modifications. These features make it a versatile building block for constructing complex molecules with tailored biological activities.
Recent studies have highlighted the role of Ethyl 2-chloro-5-cyano-4-(trifluoromethyl)phenylacetate in the development of inhibitors targeting various biological pathways. For instance, researchers have explored its use in creating novel compounds that interact with enzymes involved in cancer metabolism. The trifluoromethyl group, in particular, has been shown to improve binding affinity to target proteins, leading to more potent and selective inhibitors.
The acetate ester moiety in Ethyl 2-chloro-5-cyano-4-(trifluoromethyl)phenylacetate also plays a crucial role in its reactivity and functionality. This ester can be hydrolyzed under acidic or basic conditions to yield corresponding carboxylic acids, which can then be further modified to introduce additional functional groups. This versatility makes it an invaluable intermediate in synthetic organic chemistry.
In addition to its pharmaceutical applications, Ethyl 2-chloro-5-cyano-4-(trifluoromethyl)phenylacetate has shown promise in materials science. Its unique structural features make it a suitable candidate for designing advanced materials with specific optical and electronic properties. For example, researchers have investigated its potential use in the development of organic semiconductors and light-emitting diodes (LEDs).
The synthesis of Ethyl 2-chloro-5-cyano-4-(trifluoromethyl)phenylacetate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by chlorination and cyanation at specific positions on the phenyl ring. The introduction of the trifluoromethyl group typically involves metal-catalyzed cross-coupling reactions or direct fluorination methods.
Quality control and analytical characterization are essential steps in ensuring the purity and consistency of Ethyl 2-chloro-5-cyano-4-(trifluoromethyl)phenylacetate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to verify the structure and purity of the compound.
The growing body of research on Ethyl 2-chloro-5-cyano-4-(trifluoromethyl)phenylacetate underscores its significance as a versatile intermediate in pharmaceutical and materials science applications. As our understanding of its chemical properties and reactivity continues to evolve, new opportunities for its use in drug discovery and material innovation are likely to emerge.
1805526-17-3 (Ethyl 2-chloro-5-cyano-4-(trifluoromethyl)phenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)